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Compound of Interest

Compound Name: 15-KETE

Cat. No.: B15553358

Essential Safety and Handling Guide for 15-
KETE

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of 15-
KETE (15-oxo-Eicosatetraenoic acid), a metabolite of 15-HETE. Due to the limited availability
of a comprehensive Safety Data Sheet (SDS) for 15-KETE, this document incorporates safety
protocols for Prostaglandin E2 (PGE2), a structurally and functionally similar eicosanoid, as a
conservative measure. Researchers should handle 15-KETE with the assumption that it may
present similar hazards.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling 15-KETE, it is imperative to use appropriate personal protective equipment to

minimize exposure and ensure laboratory safety. The following PPE is required:

o Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are mandatory. Gloves
should be inspected for integrity before use and changed frequently, especially if
contaminated.[1]
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o Eye Protection: Safety glasses with side shields or goggles are essential to protect against
splashes.[1][2]

» Respiratory Protection: A respirator may be necessary if there is a risk of generating dust or
aerosols.[3] Work should be conducted in a well-ventilated area, preferably under a chemical
fume hood.[4]

o Skin and Body Protection: A lab coat or a disposable gown should be worn to protect the skin
and clothing.[1]

Hazard Summary and First Aid

The primary hazards associated with similar prostaglandin compounds like PGE2 include
potential reproductive toxicity and harm if swallowed.[1][5][6] The following table summarizes
key safety information for PGE2, which should be considered as a proxy for 15-KETE.
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Hazard GHS . Hazard First Aid
. . Signal Word
Classification Pictograms Statements Measures
If Swallowed:
Rinse mouth with
water. Do NOT
. ) induce vomiting.
Acute Toxicity, H302: Harmful if
GHSO07 Danger Call a POISON
Oral (Category 4) swallowed.[1][5]
CENTER or
doctor/physician
if you feel unwell.
[11[6]
) H360: May If Exposed or
Reproductive N
L damage fertility Concerned: Get
Toxicity GHSO08 Danger )
or the unborn medical
(Category 1B) ) ) )
child.[1][3][5] advice/attention.

Skin Contact -

If on Skin: Wash
off immediately
with plenty of
soap and water
for at least 15
minutes.
Remove
contaminated
clothing and
wash before

reuse.[1]

Eye Contact -

If in Eyes: Rinse
cautiously with
water for several
minutes.
Remove contact
lenses, if present
and easy to do.

Continue rinsing.
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Consult a doctor.

[1]

If Inhaled:
Remove to fresh
air and keep at
rest in a position
Inhalation - - - comfortable for
breathing. If
breathing is
difficult, give
oxygen.[1][3]

Operational Plan for Handling 15-KETE

A systematic approach is crucial for safely handling 15-KETE in a laboratory setting. The
following workflow outlines the key steps from preparation to disposal.
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Workflow for Safe Handling of 15-KETE

Preparation

Review Safety Data Sheet (SDS)

i

Don Personal Protective Equipment (PPE)

roceed to Handling

Handling

Work in a Ventilated Area (Fume Hood)

i

Handle with Care to Avoid Spills and Aerosol Generation

roceed to Disposal

Disposal

Decontaminate Work Surfaces

;

Dispose of Waste in Accordance with Local Regulations

;

Remove and Dispose of PPE Properly

Click to download full resolution via product page

Workflow for Safe Handling of 15-KETE
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Disposal Plan

Proper disposal of 15-KETE and any contaminated materials is critical to prevent
environmental contamination and ensure safety.

o Waste Collection: All waste materials, including unused 15-KETE, contaminated gloves, and
labware, should be collected in a designated, sealed container.

o Waste Disposal: The collected waste must be disposed of as hazardous chemical waste in
accordance with all applicable federal, state, and local regulations. Do not discard down the
drain or in regular trash.[2] Consult your institution's environmental health and safety (EHS)
office for specific guidance on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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